Cas no 2229129-15-9 (5-(2-nitroethyl)-3,4-dihydro-2H-pyran)

• Product Name: 5-(2-nitroethyl)-3,4-dihydro-2H-pyran
• CAS No: 2229129-15-9
• MF: C₇H₁₁NO₃
• MW: 157.167142152786
• CID: 5856659
• PubChem ID: 165784716
• Update Time: 2025-05-23

5-(2-nitroethyl)-3,4-dihydro-2H-pyran Chemical and Physical Properties

Names and Identifiers

• 5-(2-nitroethyl)-3,4-dihydro-2H-pyran
• EN300-1776888
• 2229129-15-9

• Inchi： 1S/C7H11NO3/c9-8(10)4-3-7-2-1-5-11-6-7/h6H,1-5H2
• InChI Key： IIMCPLJOVBVFOG-UHFFFAOYSA-N
• SMILES： O1C=C(CC[N+](=O)[O-])CCC1

Computed Properties

• Exact Mass: 157.07389321g/mol
• Monoisotopic Mass: 157.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 55Ų

Additional information on 5-(2-nitroethyl)-3,4-dihydro-2H-pyran

Comprehensive Overview of 5-(2-nitroethyl)-3,4-dihydro-2H-pyran (CAS No. 2229129-15-9)

The compound 5-(2-nitroethyl)-3,4-dihydro-2H-pyran (CAS No. 2229129-15-9) is a nitro-substituted heterocyclic molecule that has garnered significant attention in synthetic organic chemistry and pharmaceutical research. With its unique structural features, including a dihydropyran ring and a nitroethyl side chain, this compound serves as a versatile intermediate in the synthesis of complex organic molecules. Researchers are particularly interested in its potential applications in drug discovery, agrochemicals, and material science due to its reactivity and functional group compatibility.

One of the most frequently searched questions about 5-(2-nitroethyl)-3,4-dihydro-2H-pyran relates to its synthesis and purification methods. The compound can be synthesized through nitroalkene addition reactions or via catalytic hydrogenation of related precursors. Recent advancements in green chemistry have also explored solvent-free or microwave-assisted synthesis routes to improve yield and reduce environmental impact. These methods align with the growing demand for sustainable chemical processes, a topic highly relevant in today's research landscape.

The nitroethyl group in 5-(2-nitroethyl)-3,4-dihydro-2H-pyran is a key functional moiety that enables further chemical transformations, such as reduction to amines or cyclization reactions. This versatility makes it a valuable building block for constructing nitrogen-containing heterocycles, which are prevalent in bioactive compounds. For instance, derivatives of this compound have been investigated for their potential in developing novel antimicrobial or anti-inflammatory agents, addressing current global health challenges.

Another area of interest is the stability and storage conditions of 5-(2-nitroethyl)-3,4-dihydro-2H-pyran. Proper handling under inert atmospheres and low-temperature storage are often recommended to maintain its integrity. Researchers and manufacturers frequently search for optimal storage solutions to ensure long-term usability, especially when the compound is used in multi-step synthetic pathways.

In material science, the dihydropyran core of this compound has been explored for designing polymers with tailored properties. Its ability to participate in polymerization reactions or serve as a cross-linking agent has opened doors to innovations in biodegradable materials and coatings. These applications resonate with the increasing focus on eco-friendly alternatives in industrial chemistry.

Analytical characterization of 5-(2-nitroethyl)-3,4-dihydro-2H-pyran typically involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods are critical for quality control and ensuring batch-to-batch consistency, which is a common concern among purchasers and end-users. Detailed spectral data and purity benchmarks are often requested in commercial and academic settings.

As the demand for specialized chemical intermediates grows, 5-(2-nitroethyl)-3,4-dihydro-2H-pyran continues to be a compound of interest. Its role in accelerating research across multiple disciplines underscores its importance in modern chemistry. Future studies may focus on optimizing its synthetic routes or expanding its applications in emerging fields like catalysis or nanotechnology.